Cas no 397843-85-5 (Boronic acid, [3-[[(phenylamino)thioxomethyl]amino]phenyl]-)

• Product Name: Boronic acid, [3-[[(phenylamino)thioxomethyl]amino]phenyl]-
• CAS No: 397843-85-5
• MF: C₁₃H₁₃BN₂O₂S
• MW: 272.130521535873
• CID: 1511043
• Update Time: 2024-08-24

Boronic acid, [3-[[(phenylamino)thioxomethyl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3-[[(phenylamino)thioxomethyl]amino]phenyl]-
• Boronic acid, [3-[[(phenylamino)thioxomethyl]amino]phenyl]- (9CI)

• Inchi： 1S/C13H13BN2O2S/c17-14(18)10-5-4-8-12(9-10)16-13(19)15-11-6-2-1-3-7-11/h1-9,17-18H,(H2,15,16,19)
• InChI Key： QCUSLMBNOFWXIH-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=CC(NC(NC2=CC=CC=C2)=S)=C1

Computed Properties

• Exact Mass: 271.08279

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 470.3±55.0 °C(Predicted)
• PSA: 64.52
• pka: 8.09±0.10(Predicted)